Cas no 2171365-13-0 (6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylhexanoic acid)

• Product Name: 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylhexanoic acid
• CAS No: 2171365-13-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5958343
• PubChem ID: 165552455
• Update Time: 2025-10-29

6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylhexanoic acid
• EN300-1484715
• 2171365-13-0
• 6-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-4-methylhexanoic acid

• Inchi： 1S/C28H36N2O5/c1-18(13-14-24(31)32)15-16-29-26(33)25(28(2,3)4)30-27(34)35-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23,25H,13-17H2,1-4H3,(H,29,33)(H,30,34)(H,31,32)/t18?,25-/m0/s1
• InChI Key： VANHKWVWGQMXJL-LYIYLXCWSA-N
• SMILES： O(C(N[C@@H](C(NCCC(C)CCC(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylhexanoic acid

Introduction to 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylhexanoic acid (CAS No. 2171365-13-0)

6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylhexanoic acid, identified by its CAS number 2171365-13-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative moiety, and a unique side chain configuration. The presence of these structural elements not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for various therapeutic applications.

The Fmoc group is a well-established protecting group in peptide synthesis, widely used to shield the amino group during solid-phase peptide manufacturing. Its stability under basic conditions and ease of removal under mild acidic conditions make it an indispensable tool in the synthesis of complex peptides and proteins. In the context of 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylhexanoic acid, the Fmoc moiety suggests that this compound may be utilized as an intermediate in the synthesis of more complex biomolecules, particularly those requiring precise control over amino acid sequence and stereochemistry.

The core structure of this compound consists of an amino acid derivative linked to a longer aliphatic chain. The (2R) configuration indicates a specific stereochemical arrangement at the second carbon atom of the side chain, which is crucial for its biological activity. Stereoisomers can exhibit vastly different pharmacological properties, making the precise stereochemical control a critical aspect of drug design. The presence of 3,3-dimethylbutanamido and 4-methylhexanoic acid side chains adds bulk and potential hydrophobicity to the molecule, which can influence its solubility, metabolic stability, and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with unprecedented accuracy. The structural features of 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylhexanoic acid suggest potential interactions with various biological pathways. For instance, the fluorenylmethoxycarbonyl group can be cleaved to reveal an amine that may participate in hydrogen bonding or other non-covalent interactions with protein targets. Additionally, the aliphatic side chains could modulate binding affinity through hydrophobic interactions.

In the realm of drug discovery, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic efficacy. The unique structural motif of this compound makes it an attractive candidate for further exploration as a lead molecule or as an intermediate in the synthesis of more complex derivatives. Researchers are increasingly leveraging high-throughput screening (HTS) and structure-based drug design (SBDD) approaches to identify compounds with desirable pharmacological profiles.

One particularly exciting area of research is the use of fluorinated aromatic compounds in medicinal chemistry. Fluorene derivatives are known for their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. The fluorenylmethoxycarbonyl group in this compound not only serves as a protecting group but also introduces a fluorinated aromatic ring that may contribute to its pharmacokinetic properties. This has prompted investigations into its potential as a scaffold for developing next-generation therapeutics.

The synthesis of 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylhexanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. Advances in synthetic methodologies, such as asymmetric catalysis and flow chemistry, have made it possible to construct complex molecules with greater efficiency and precision. These techniques are particularly valuable when dealing with chiral centers like the (2R) configuration present in this compound.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it a promising candidate for use in biotechnology and materials science. For instance, it could be employed in the development of novel polymers or coatings with specific functional properties. Additionally, its ability to interact with biological targets suggests potential uses in diagnostic imaging or as a tool compound for studying protein function.

As our understanding of biology continues to evolve, so does our ability to design molecules that interact with biological systems in sophisticated ways. The case of 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylhexanoic acid exemplifies how structural complexity can be leveraged to develop novel therapeutics with tailored properties. By combining traditional organic synthesis with cutting-edge computational methods, researchers are paving the way for new treatments that address unmet medical needs.

In conclusion,6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylhexanoic acid (CAS No. 2171365-13-0) represents a significant advancement in pharmaceutical chemistry and biomedicine. Its intricate structure offers numerous opportunities for further exploration as both an intermediate in drug synthesis and as a lead molecule for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.